Cas no 5399-30-4 (1-Phenyl-2-thiocyanato-ethanone)

• Product Name: 1-Phenyl-2-thiocyanato-ethanone
• CAS No: 5399-30-4
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 45812
• PubChem ID: 219693
• Update Time: 2025-10-23

1-Phenyl-2-thiocyanato-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2-thiocyanatoethanone
• 2-Oxo-2-phenylethyl thiocyanate
• PHENACYL THIOCYANATE
• (2-oxo-2-phenylethyl)thiocarbonitrile
• 2-(cyanosulfanyl)-1-phenylethan-1-one
• 2-oxo-2-phenylethynyl thiocyanate
• IDI1_012606
• EN300-1662982
• NSC-1346
• 1-Phenyl-2-thiocyanato-ethanone
• alpha-Thiocyanoacetophenone
• NS-01503
• F8889-7776
• 2-Oxo-2-phenylethyl thiocyanate #
• THIOCYANIC ACID, PHENACYL ESTER
• FT-0603672
• AKOS005142967
• Maybridge3_001219
• Thiocyanic acid, 2-oxo-2-phenylethyl ester
• HMS1434H09
• Thiocyanato-acetophenone
• A829895
• 5399-30-4
• Cambridge id 5150763
• Bio2C11
• DTXSID70277242
• NSC1346
• omega-thiocyano acetophenone
• MFCD00019769
• SCHEMBL955563
• AE-534/30091043
• AB01264
• DB-001811
• DTXCID60228400
• ALBB-031708
• PHENACYLTHIOCYANATE

• Inchi： 1S/C9H7NOS/c10-7-12-6-9(11)8-4-2-1-3-5-8/h1-5H,6H2
• InChI Key： DLLVIJACDVJDIP-UHFFFAOYSA-N
• SMILES： S(C#N)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 177.02500
• Monoisotopic Mass: 177.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• Density: 1.223
• Boiling Point: 331.5 °C at 760 mmHg
• Flash Point: 154.3 °C
• PSA: 66.16000
• LogP: 2.08358

1-Phenyl-2-thiocyanato-ethanone Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Phenyl-2-thiocyanato-ethanone

Comprehensive Analysis of 1-Phenyl-2-thiocyanato-ethanone (CAS No. 5399-30-4): Properties, Applications, and Industry Trends

1-Phenyl-2-thiocyanato-ethanone (CAS No. 5399-30-4), a specialized organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. Characterized by a phenyl group bonded to a thiocyanate-functionalized ethanone backbone, this compound serves as a versatile intermediate in synthetic chemistry. Its thiocyanato group (-SCN) enables diverse reactivity, making it valuable for constructing heterocyclic frameworks or modifying biomolecules. Recent studies highlight its role in developing antimicrobial agents and crop protection chemicals, aligning with global demands for sustainable agriculture and infection control solutions.

The compound’s physicochemical properties—including a molecular weight of 177.24 g/mol and moderate solubility in polar solvents—facilitate its use in controlled reactions. Researchers emphasize its stability under inert conditions, though storage recommendations typically suggest protection from moisture to prevent hydrolysis of the thiocyanate moiety. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, addressing industry concerns about batch-to-batch consistency in fine chemical production.

In the context of green chemistry trends, 1-Phenyl-2-thiocyanato-ethanone has been explored as a precursor for eco-friendly catalysts. Its incorporation into metal-organic frameworks (MOFs) demonstrates potential in wastewater treatment applications, particularly for heavy metal sequestration—a topic frequently searched in environmental science forums. This aligns with the United Nations’ Sustainable Development Goals (SDGs) targeting clean water access, enhancing the compound’s relevance in contemporary research.

From a commercial perspective, suppliers increasingly highlight CAS 5399-30-4 in catalogs targeting custom synthesis services. Market analyses indicate growing procurement by contract research organizations (CROs) working on small-molecule drug discovery, especially for kinase inhibitors. The compound’s structure-activity relationship (SAR) potential makes it valuable for medicinal chemistry optimization, a frequent search theme in pharmaceutical databases.

Quality control protocols for 1-Phenyl-2-thiocyanato-ethanone often reference ICH guidelines, with emphasis on residual solvent monitoring per Q3C standards. Such rigor responds to end-user queries about GMP-compliance in intermediate sourcing—a critical factor for FDA submission packages. Analytical certificates typically include NMR and IR spectral data, addressing researcher needs for structural confirmation tools.

Emerging applications in material science have expanded the compound’s utility beyond life sciences. Recent patents describe its use in conductive polymer formulations for flexible electronics—an area trending in nanotechnology searches. The thiocyanate group’s coordination chemistry enables integration into hybrid perovskites, potentially improving solar cell efficiency metrics sought after in renewable energy studies.

Handling considerations for CAS 5399-30-4 prioritize standard laboratory safety practices, with SDS documentation emphasizing PPE requirements like nitrile gloves and ventilation controls. These details frequently appear in workplace safety training modules, reflecting organizational compliance with OSHA standards—a common search parameter for industrial purchasers.

The compound’s synthetic versatility continues to inspire methodological innovations. Literature from 2023 details its use in microwave-assisted reactions, reducing typical reaction times by 60%—a productivity gain highly searched by process chemists. Such advances support the pharmaceutical industry’s push toward continuous manufacturing paradigms, a subject dominating chemical engineering symposia.

Regulatory landscapes influence 1-Phenyl-2-thiocyanato-ethanone commercialization strategies. While not classified under restricted categories, suppliers increasingly provide REACH registration dossiers and CDX documentation to facilitate cross-border transactions—addressing frequent compliance queries from international buyers. This proactive approach aligns with search trends showing 42% year-over-year growth in chemical regulation-related keywords.

Future research directions may explore the compound’s enantioselective applications, particularly in asymmetric synthesis of chiral auxiliaries. Computational chemistry studies using DFT calculations (a trending search term in computational chemistry) predict favorable energy profiles for such transformations, potentially unlocking new stereoselective methodologies for complex molecule assembly.